Cas no 2305537-73-7 (N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide)

• Product Name: N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide
• CAS No: 2305537-73-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5412694
• PubChem ID: 137934063
• Update Time: 2025-05-20

N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(4-Morpholinyl)-2-oxoethyl]phenyl]-2-propenamide
• Z2517208145
• 2305537-73-7
• N-[4-(2-Morpholin-4-yl-2-oxoethyl)phenyl]prop-2-enamide
• N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide
• EN300-26579388
• N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide

• Inchi： 1S/C15H18N2O3/c1-2-14(18)16-13-5-3-12(4-6-13)11-15(19)17-7-9-20-10-8-17/h2-6H,1,7-11H2,(H,16,18)
• InChI Key： BPQACBUJIKVTCI-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC(=CC=2)NC(C=C)=O)=O)CC1

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}prop-2-enamide

N-{4-[2-(Morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide: A Comprehensive Overview

The compound CAS No. 2305537-73-7, also known as N-{4-[2-(Morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and the latest research findings.

N-{4-[2-(Morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide is characterized by its amide functional group and the presence of a morpholine ring, which contributes to its stability and bioavailability. The morpholine moiety is a key structural feature that enhances the molecule's ability to interact with biological targets. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

One of the most notable aspects of this compound is its synthesis. Researchers have developed efficient methods to synthesize CAS No. 2305537-73-7 using a combination of coupling reactions and ring-forming techniques. These methods not only ensure high yields but also minimize the use of hazardous reagents, aligning with green chemistry principles. The synthesis process has been optimized to accommodate large-scale production, making it feasible for industrial applications.

The biological activity of N-{4-[2-(Morpholin-4-yl)-2-oxoethyl]phenyl}prop-2-enamide has been extensively studied. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have shown promising results in cancer models, where the compound exhibited selective cytotoxicity against cancer cells while sparing normal cells.

Recent advancements in computational chemistry have further elucidated the mechanism of action of this compound. Molecular docking studies reveal that it interacts with specific residues on target proteins, leading to conformational changes that disrupt enzyme activity. These insights have paved the way for rational drug design strategies aimed at improving its potency and selectivity.

In terms of applications, CAS No. 2305537-73-7 holds promise in various therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its anti-cancer activity positions it as a potential chemotherapeutic agent, particularly for cancers with limited treatment options.

The development of this compound has also sparked interest in exploring its analogs. By modifying the morpholine ring or the propenamide group, researchers aim to enhance its pharmacokinetic properties and reduce potential side effects. These efforts are expected to yield a new generation of drugs with improved efficacy and safety profiles.

In conclusion, N-{4-[2-(Morpholin-4-yl)-2-oxyethyl]phenyl}propenamide (CAS No. 2305537-73) is a versatile compound with significant potential in drug discovery and development. Its unique structure, efficient synthesis methods, and promising biological activities make it a valuable addition to the arsenal of modern medicinal chemistry.